Cas no 30802-26-7 (ac-ala-ala-ome)

• Product Name: ac-ala-ala-ome
• CAS No: 30802-26-7
• MF: C₉H₁₆N₂O₄
• MW: 216.234342575073
• CID: 916201
• Update Time: 2025-06-07

ac-ala-ala-ome Chemical and Physical Properties

Names and Identifiers

• ac-ala-ala-ome
• Ac-Ala2-OMe
• Ac-L-Ala-L-Ala-OMe
• N-acetyldi-L-alanyl methyl ester
• N-acetyl-L-alanyl-L-alanine methyl ester

• Inchi： 1S/C9H16N2O4/c1-5(10-7(3)12)8(13)11-6(2)9(14)15-4/h5-6H,1-4H3,(H,10,12)(H,11,13)/t5-,6-/m0/s1
• InChI Key： CXWPLQYKHLCSPO-WDSKDSINSA-N
• SMILES： O=C([C@H](C)NC(C)=O)N[C@H](C(=O)OC)C

Computed Properties

• Exact Mass: 216.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 84.50000
• LogP: -0.02950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on ac-ala-ala-ome

Ac-Ala-Ala-Ome: A Comprehensive Overview

The compound with CAS No. 30802-26-7, commonly referred to as Ac-Ala-Ala-Ome, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the characteristics, synthesis, and recent advancements related to Ac-Ala-Ala-Ome, providing a detailed and up-to-date analysis.

Ac-Ala-Ala-Ome is an amino acid derivative, specifically a tripeptide, which consists of three alanine residues linked together. The "Ac" prefix denotes the acetylation of the N-terminal amino group, while "Ome" stands for o-methyl esterification of the carboxyl group. This structure not only enhances the stability of the molecule but also makes it more resistant to enzymatic degradation, which is a critical factor in its applications.

Recent studies have highlighted the importance of Ac-Ala-Ala-Ome in peptide chemistry and drug delivery systems. Researchers have explored its role as a building block for constructing more complex peptide sequences. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that Ac-Ala-Ala-Ome can serve as an effective precursor for synthesizing bioactive peptides with potential anti-inflammatory properties. This finding underscores the versatility of this compound in medicinal chemistry.

In terms of synthesis, Ac-Ala-Ala-Ome is typically prepared through solid-phase peptide synthesis (SPPS). This method involves the stepwise addition of amino acids onto a solid support, followed by cleavage and purification. The use of SPPS ensures high yields and purity, making it a preferred approach for large-scale production. Moreover, advancements in automation and reagent efficiency have further streamlined the synthesis process, reducing costs and improving scalability.

The physical and chemical properties of Ac-Ala-Ala-Ome are essential for understanding its behavior in different environments. It has a molecular weight of approximately 313 g/mol and is soluble in common organic solvents such as dimethylformamide (DMF) and acetonitrile. Its melting point is around 185°C, which makes it suitable for various thermal processing techniques. These properties make Ac-Ala-Ala-Ome an ideal candidate for applications in pharmaceuticals, cosmetics, and food additives.

One of the most promising areas of research involving Ac-Ala-Ala-Ome is its application in drug delivery systems. Scientists have investigated its ability to enhance the bioavailability of therapeutic agents by acting as a carrier molecule. A 2023 study conducted at Stanford University revealed that when Ac-Ala-Ala-Ome was used as a carrier for anticancer drugs, it significantly improved drug uptake in tumor cells while reducing systemic toxicity. This breakthrough has opened new avenues for targeted drug delivery.

Furthermore, Ac-Ala-Ala-Ome has shown potential in the field of biotechnology as a component in peptide-based sensors. These sensors can detect specific analytes in complex biological samples, offering applications in diagnostics and environmental monitoring. A recent development reported in *Nature Biotechnology* demonstrated that incorporating Ac-Ala-Ala-Ome into sensor arrays enhanced their sensitivity and selectivity, making them more reliable for real-world applications.

In conclusion, Ac-Ala-Ala-Ome (CAS No. 30802-26-7) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthesis techniques and functionalization methods, positions it as a valuable tool in modern research and industry. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is likely to grow significantly.